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Compound of Interest

Compound Name: Diethylcarbamazine Citrate

Cat. No.: B7790344 Get Quote

Introduction
Diethylcarbamazine Citrate (DEC) is an anthelmintic agent recommended by the World

Health Organization for the mass treatment of lymphatic filariasis. A common public health

intervention involves fortifying salt with DEC. To ensure the safety and efficacy of this

medicated salt, a reliable and accessible method for quantifying the DEC content is crucial.

This application note details a low-tech, yet accurate, titrimetric method for the determination of

Diethylcarbamazine Citrate in medicated salt, suitable for quality control in production

facilities where sophisticated instrumentation may be unavailable.

Principle of the Method
The titrimetric analysis of Diethylcarbamazine Citrate in medicated salt is based on an acid-

base back-titration.[1] Direct titration of the acidic protons of the citrate salt with a strong base

does not yield a sharp and discernible endpoint due to the polyprotic nature of citric acid.[1][2]

To overcome this, a known excess of a strong base, sodium hydroxide (NaOH), is added to the

sample solution containing the medicated salt.[1][2] This ensures the complete neutralization of

all the acidic protons of the Diethylcarbamazine Citrate.

The unreacted (excess) sodium hydroxide is then titrated with a standardized solution of a

strong acid, hydrochloric acid (HCl), using phenolphthalein as an indicator.[1][2] The endpoint is

indicated by the disappearance of the pink color of the phenolphthalein. The amount of

Diethylcarbamazine Citrate in the sample is then calculated based on the amount of sodium

hydroxide that reacted with it.
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Materials and Reagents
Apparatus:

Analytical balance

Volumetric flasks (50 mL, 100 mL)

Burettes (25 mL or 50 mL)

Pipettes (10 mL)

Erlenmeyer flasks (250 mL)

Beakers

Magnetic stirrer and stir bar (optional)

Reagents:

Diethylcarbamazine Citrate (DEC) reference standard

Sodium chloride (NaCl), analytical grade

Sodium hydroxide (NaOH), 0.0100 M, standardized solution

Hydrochloric acid (HCl), 0.00400 M, standardized solution

Phenolphthalein indicator solution (1% in ethanol)

Deionized or distilled water

Experimental Protocols
Preparation of Standard Solutions

Diethylcarbamazine Citrate Standards: Prepare a series of standards by dissolving

accurately weighed amounts of DEC reference standard and sodium chloride in deionized

water to achieve final concentrations ranging from 0.05% to 0.50% (w/w) of DEC in a 10%
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(w/v) salt solution. For example, to prepare a 0.50% standard, dissolve 0.0500 g of DEC and

10 g of NaCl in deionized water and dilute to a final volume of 100 mL.[1]

Sample Preparation
Accurately weigh 5.00 g of the medicated salt sample.[1]

Transfer the sample to a 50.00 mL volumetric flask.[1]

Add deionized or distilled water to the flask, and shake vigorously to dissolve the salt

completely.[1]

Make up the volume to the 50.00 mL mark with deionized water.[1] A small amount of

insoluble residue may be present.[1]

Titration Procedure
Pipette a 10.00 mL aliquot of the prepared sample solution (or standard solution) into a 250

mL Erlenmeyer flask.

Add 10.00 mL of standardized 0.0100 M sodium hydroxide (NaOH) solution to the flask using

a pipette.[2]

Add 2-3 drops of phenolphthalein indicator. The solution should turn pink.[2]

Titrate the solution with standardized 0.00400 M hydrochloric acid (HCl) from a burette until

the pink color just disappears.[2]

Record the volume of HCl used.

Perform the titration in triplicate for each sample and standard, and calculate the average

volume.[2]

Blank Determination
A blank titration should be performed by taking 10.00 mL of a 10% NaCl solution (without

DEC) and following the same titration procedure as described above. This is to account for

any acidity or alkalinity in the reagents and solvent.
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Data Presentation
The concentration of Diethylcarbamazine Citrate in the medicated salt can be calculated

using the results of the titration. A calibration curve can be generated from the titration of the

standard solutions.

Parameter Value Reference

Linear Range
0.050% to 0.88% (w/w DEC

citrate in salt)
[1]

Recommended Therapeutic

Range

0.1% to 0.6% (w/w DEC citrate

in salt)
[1]

Average Relative Standard

Deviation (RSD) for known

samples

16 ± 9% [1]

Limit of Detection (LOD) 0.029% [3]

Limit of Quantification (LOQ) 0.096% [3]
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Caption: Experimental workflow for the titrimetric analysis of Diethylcarbamazine Citrate in

medicated salt.
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Caption: Logical relationship of the back-titration method for Diethylcarbamazine Citrate
analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A Low-Tech Analytical Method for Diethylcarbamazine Citrate in Medicated Salt - PMC
[pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b7790344?utm_src=pdf-body
https://www.benchchem.com/product/b7790344?utm_src=pdf-body-img
https://www.benchchem.com/product/b7790344?utm_src=pdf-body
https://www.benchchem.com/product/b7790344?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3035663/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3035663/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7790344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: Titrimetric Analysis of
Diethylcarbamazine Citrate in Medicated Salt]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b7790344#titrimetric-analysis-of-
diethylcarbamazine-citrate-in-medicated-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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